Cas no 2228402-47-7 (2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2228402-47-7
• MF: C₇H₅F₂NO₂S
• MW: 205.18190741539
• CID: 6367546
• PubChem ID: 165843044
• Update Time: 2025-06-07

2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid
• 2228402-47-7
• EN300-1951064

• Inchi： 1S/C7H5F2NO2S/c8-7(9)3-6(7,5(11)12)4-10-1-2-13-4/h1-2H,3H2,(H,11,12)
• InChI Key： NOKFFVZDEIGVRX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 205.00090590g/mol
• Monoisotopic Mass: 205.00090590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2228402-47-7) and Its Emerging Applications in Chemical Biology

2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228402-47-7, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive molecular framework and potential biological activities. The compound features a cyclopropane ring substituted with a difluoromethyl group and an appended 1,3-thiazole moiety, which together create a highly versatile scaffold for further functionalization and derivatization. This introduction explores the chemical properties, synthetic pathways, and most notably, the latest research findings associated with this compound.

The cyclopropane core in 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid is a key structural element that imparts unique electronic and steric properties to the molecule. Cyclopropanes are known for their high ring strain, which can be exploited to enhance reactivity in various chemical transformations. The presence of the difluoromethyl group further modulates the electronic environment of the molecule, making it an attractive candidate for drug discovery efforts. The 1,3-thiazole ring, on the other hand, is a well-documented pharmacophore that appears in numerous bioactive compounds, contributing to activities such as antimicrobial and anti-inflammatory effects.

From a synthetic perspective, 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid can be accessed through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the reaction of 1-(1,3-thiazol-2-yl)-cyclopropene with difluoromethylating agents under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been explored to introduce the thiazole moiety onto pre-functionalized cyclopropane precursors. These synthetic strategies highlight the compound's adaptability and potential for further chemical manipulation.

Recent studies have begun to uncover the biological relevance of 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid, particularly in the context of enzyme inhibition and receptor binding. The combination of the cyclopropane ring and the 1,3-thiazole scaffold suggests potential interactions with biological targets such as kinases and proteases. Preliminary computational studies have indicated that this compound may exhibit inhibitory activity against certain therapeutic targets by mimicking natural substrates or interfering with catalytic residues. Such findings have spurred interest in developing derivatives of this core structure for medicinal chemistry applications.

In addition to its enzymatic interactions, 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid has shown promise in material science applications due to its ability to form stable heterocyclic networks. Researchers have investigated its potential use as a building block for coordination polymers and metal organic frameworks (MOFs), where its rigid framework can contribute to structural stability and tunable pore sizes. These applications underscore the versatility of the compound beyond traditional pharmaceutical uses.

The incorporation of fluorine atoms into organic molecules is a well-established strategy to enhance metabolic stability and binding affinity. In 2,2-difluoro-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid, the difluoromethyl group serves as an effective lipophilicity modulator while maintaining overall molecular weight within an optimal range for drug-like properties. This balance has made it an appealing candidate for structure-based drug design initiatives aimed at improving pharmacokinetic profiles.

As research continues to evolve, new methodologies for studying CAS No. 2228402-47-7 are being developed to fully exploit its potential. Advances in spectroscopic techniques and crystallographic methods have enabled more detailed characterization of its molecular interactions. Furthermore, high-throughput screening technologies are being leveraged to identify novel derivatives with enhanced biological activity or improved pharmacological properties.

The integration of computational chemistry into drug discovery workflows has also played a pivotal role in understanding strong>the behavior of 2 , 22 -difluoro - 11 -(13 -thia z ol - 12 - yl )c yclo pro pane -11 -car boxylic ac id . Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These insights are critical for guiding synthetic efforts toward optimizing potency while minimizing off-target effects.

In conclusion,CAS No . 2228402477 represents a compelling example of how structural innovation can yield compounds with multifaceted applications across chemical biology and material science . Its unique combination of features makes it a valuable scaffold for further exploration , offering opportunities to develop novel therapeutics or advanced materials . As research progresses , it is likely that additional applications will emerge , further solidifying its importance in scientific endeavors .